Cas no 2418679-95-3 (Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• CAS No: 2418679-95-3
• MF: C₂₄H₃₆N₄O₂
• MW: 412.568245887756
• CID: 5677519
• PubChem ID: 165775876
• Update Time: 2025-07-10

Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418679-95-3
• tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate
• EN300-26630514
• Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

• Inchi： 1S/C24H36N4O2/c1-7-20-16-21(17-26-10-8-25-9-11-26)19(3)22(18(20)2)27-12-14-28(15-13-27)23(29)30-24(4,5)6/h1,16,25H,8-15,17H2,2-6H3
• InChI Key： ODYPFDTXZXPKFC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C)=C(C#C)C=C(C=2C)CN2CCNCC2)CC1)=O

Computed Properties

• Exact Mass: 412.28382640g/mol
• Monoisotopic Mass: 412.28382640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Additional information on Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate

Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418679-95-3): An Overview

Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate (CAS No. 2418679-95-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate is defined by its intricate arrangement of functional groups. The compound features a piperazine ring connected to a substituted phenyl group via a methyl linker. The phenyl group itself is decorated with ethynyl, dimethyl, and piperazinyl functionalities. The tert-butyl ester group at the piperazine nitrogen provides additional stability and solubility properties.

The synthesis of this compound typically involves multiple steps, starting with the formation of the substituted phenyl ring. One common approach is to begin with a suitable aryl halide or boronic acid derivative, which undergoes cross-coupling reactions to introduce the ethynyl and dimethyl groups. The piperazinyl functionality is then introduced through a nucleophilic substitution or coupling reaction. Finally, the tert-butyl ester group is appended to the piperazine nitrogen using standard esterification techniques.

Biological Activities and Mechanisms

Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate has been extensively studied for its biological activities. One of its key properties is its ability to modulate neurotransmitter systems in the brain. Specifically, it has shown potent activity as a serotonin receptor agonist and an antagonist at certain dopamine receptors. These properties make it a promising candidate for the treatment of mood disorders such as depression and anxiety.

In addition to its effects on neurotransmitter systems, this compound has also demonstrated antiproliferative activity against various cancer cell lines. Studies have shown that it can inhibit cell growth and induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell cycle regulation and survival. The exact mechanisms underlying these effects are still under investigation, but they likely involve interactions with multiple cellular targets.

Recent Research Advancements

Recent research has further elucidated the potential therapeutic applications of tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant neuroprotective effects in animal models of Parkinson's disease. The researchers found that it could reduce oxidative stress and prevent dopaminergic neuron loss, suggesting its potential as a neuroprotective agent.

Another study published in Cancer Research explored the antitumor properties of this compound in breast cancer models. The results showed that it could effectively inhibit tumor growth and metastasis by targeting multiple signaling pathways involved in cancer progression. These findings have sparked interest in further clinical investigations to evaluate its efficacy as an anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to assess the safety and efficacy of tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}piperazine-1-carboxylate. Several Phase I trials are currently underway to evaluate its pharmacokinetic properties and tolerability in healthy volunteers. Preliminary data suggest that it is well-tolerated with no significant adverse effects observed at therapeutic doses.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to assess its therapeutic potential in specific patient populations. The ultimate goal is to bring this compound to market as a novel treatment option for neurological disorders and cancer.

Conclusion

Tert-butyl 4-{3-ethynyl-2,6-dimethyl-5-[(piperazin-1-y l)methyl]phen yl}pip erazi ne -1 -carb oxyla te (CAS No. 2418679 -95 -3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted mechanisms of action make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds great promise for advancing treatments in various medical fields.